Cas no 62285-83-0 (2-Propen-1-ol, 3-(5,5-dimethyl-1,3-dioxan-2-yl)-2-methyl-, acetate, (E)-)

• Product name: 2-Propen-1-ol, 3-(5,5-dimethyl-1,3-dioxan-2-yl)-2-methyl-, acetate, (E)-
• CAS No: 62285-83-0
• MF: C₁₂H₂₂O₅
• MW: 246.300084590912
• CID: 450766
• PubChem ID: 71387912

2-Propen-1-ol, 3-(5,5-dimethyl-1,3-dioxan-2-yl)-2-methyl-, acetate, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(5,5-dimethyl-1,3-dioxan-2-yl)-2-methyl-, acetate, (E)-
• acetic acid,3-(5,5-dimethyl-1,3-dioxan-2-yl)-2-methylprop-2-en-1-ol
• DTXSID60810006
• Acetic acid--3-(5,5-dimethyl-1,3-dioxan-2-yl)-2-methylprop-2-en-1-ol (1/1)
• 62285-83-0

• Inchi： InChI=1S/C10H18O3.C2H4O2/c1-8(5-11)4-9-12-6-10(2,3)7-13-9;1-2(3)4/h4,9,11H,5-7H2,1-3H3;1H3,(H,3,4)
• InChI Key： OESLHVGTQYRELQ-UHFFFAOYSA-N
• SMILES： CC(=CC1OCC(CO1)(C)C)CO.CC(=O)O

Computed Properties

• Exact Mass: 246.14676
• Monoisotopic Mass: 246.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99